Cas no 61452-35-5 (2-Propen-1-one, 1-(benzofuranyl)-3-(4-methoxyphenyl)-)

• Product Name: 2-Propen-1-one, 1-(benzofuranyl)-3-(4-methoxyphenyl)-
• CAS No: 61452-35-5
• MF: C₁₈H₁₄O₃
• MW: 278.301965236664
• CID: 478815
• PubChem ID: 71395746
• Update Time: 2025-04-19

2-Propen-1-one, 1-(benzofuranyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(benzofuranyl)-3-(4-methoxyphenyl)-
• 1-(1-benzofuran-2-yl)-3-(4-methoxyphenyl)prop-2-en-1-one
• DTXSID10817348
• 61452-35-5

• Inchi： 1S/C18H14O3/c1-20-15-9-6-13(7-10-15)8-11-16(19)18-12-14-4-2-3-5-17(14)21-18/h2-12H,1H3
• InChI Key： NXXLVUUHFUEPNT-UHFFFAOYSA-N
• SMILES： O1C(C(C=CC2C=CC(=CC=2)OC)=O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 278.09432
• Monoisotopic Mass: 278.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44